2-(Prop-2-en-1-yl)-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine

• CAS No.: 62100-61-2
• Molecular Formula: C16H18N2
• Molecular Weight: 238.33 g/mol
• IUPAC Name: 2-prop-2-enyl-3,4-dihydro-1H-benzo[g]isoquinolin-5-amine
• InChI: InChI=1S/C16H18N2/c1-2-8-18-9-7-15-13(11-18)10-12-5-3-4-6-14(12)16(15)17/h2-6,10H,1,7-9,11,17H2
• InChI Key: HYZFUIHGLHXCOH-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCC2=C(C3=CC=CC=C3C=C2C1)N

Description

2-(Prop-2-en-1-yl)-1,2,3,4-tetrahydrobenzo[g]isoquinolin-5-amine is a useful research compound. Its molecular formula is C16H18N2 and its molecular weight is 238.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7.9 g of 5-amino-1,2,3,4-tetrahydrobenzo[g]isoquinoline, 5.3 g of allyl bromide, 2.6 g of triethylamine in 50 ml of anhydrous chloroform is heated to the boil for 4.5 hours while stirring. 100 ml of water are added to the resulting solution after cooling to room temperature, the solution is made alkaline with 40% caustic soda solution, and the organic phase is separated off. The organic solution is washed neutral with water, dried over sodium sulphate and concentrated by evaporation. The residue is recrystallized twice from methanol. M.Pt. of the title compound: 74° - 76°.